ethyl 2-({[(4-chlorophenyl)amino]carbonyl}amino)-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(4-chlorophenyl)carbamoylamino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H14ClN3O3S/c1-3-21-12(19)11-8(2)16-14(22-11)18-13(20)17-10-6-4-9(15)5-7-10/h4-7H,3H2,1-2H3,(H2,16,17,18,20)
• InChI Key: PVXNYVZFVQKSPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)NC2=CC=C(C=C2)Cl)C
• Molecular Formula: C14H14ClN3O3S
• Molecular Weight: 339.8 g/mol

Description

Ethyl 2-({[(4-chlorophenyl)amino]carbonyl}amino)-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H14ClN3O3S and its molecular weight is 339.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.0444402 g/mol and the complexity rating of the compound is 405. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Modifications and Antimicrobial Study : Ethyl 2-amino-4-methylthiazole-5-carboxylate, a closely related derivative, has been modified and synthesized using readily available materials. Its antimicrobial activities were studied against various strains of bacteria and fungi, with the structure-activity relationship carried out by CoMFA and CoMSIA, providing insights for further molecular modifications (Desai, Bhatt, & Joshi, 2019).

• Chemical Structure Analysis : The structural analysis of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate and its 1:1 adduct with 6-methylimidazo[2,1-b]thiazole revealed hydrogen-bonded structures, providing insights into the compound's molecular interactions (Lynch & Mcclenaghan, 2004).

Antimicrobial and Anticancer Applications

• Potential Antimicrobial Agents : A study synthesized new quinazolines, including derivatives from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, and screened them for antibacterial and antifungal activities. The results indicated potential antimicrobial applications of such derivatives (Desai, Shihora, & Moradia, 2007).

• Anticancer Activity : Novel pyrazole derivatives synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate were evaluated for their in vitro antimicrobial and anticancer activities. Some compounds showed higher anticancer activity than the reference drug, doxorubicin, highlighting their potential as anticancer agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Molecular Interactions and Synthesis Techniques

• Hydrogen-bonded Supramolecular Structures : The study of ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates revealed hydrogen-bonded structures in varying dimensions, emphasizing the role of molecular interactions in defining the properties of such compounds (Costa et al., 2007).

• Facile Synthesis of Pyrazolo[3,4-b]pyridine Products : An efficient synthesis method for novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products was developed, utilizing condensation of pyrazole-5-amine derivatives and activated carbonyl groups. This method could be useful in preparing new N-fused heterocycle products (Ghaedi et al., 2015).